Cas no 76813-80-4 (2-(Benzyloxy)benzylamine Hydrochloride)

• Product Name: 2-(Benzyloxy)benzylamine Hydrochloride
• CAS No: 76813-80-4
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• CID: 1090313
• PubChem ID: 13754433
• Update Time: 2025-05-22

2-(Benzyloxy)benzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-(Benzyloxy)phenyl)methanamine hydrochloride
• 1-[2-(Benzyloxy)phenyl]methanamine hydrochloride (1:1)
• BDA81380
• 76813-80-4
• SB76913
• AKOS005063142
• 2-Benzyloxy-benzyl amine hydrochloride
• MFCD11520394
• SCHEMBL6482842
• [2-(benzyloxy)benzyl]amine hydrochloride
• CS-0207660
• F78689
• 1-[2-(BENZYLOXY)PHENYL]METHANAMINE HYDROCHLORIDE
• (2-phenylmethoxyphenyl)methanamine;hydrochloride
• (2-(benzyloxy)phenyl)methanaminehydrochloride
• BS-32780
• 2-benzyloxybenzylamine hydrochloride
• EN300-43649
• [2-(benzyloxy)phenyl]methanamine hydrochloride
• WIBRTIIDPUUXJU-UHFFFAOYSA-N
• Z449368980
• 2-Benzyloxybenzylamine HCl
• 2-(Benzyloxy)benzylamine Hydrochloride

• MDL： MFCD11520394
• Inchi： 1S/C14H15NO.ClH/c15-10-13-8-4-5-9-14(13)16-11-12-6-2-1-3-7-12;/h1-9H,10-11,15H2;1H
• InChI Key： WIBRTIIDPUUXJU-UHFFFAOYSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C1C=CC=CC=1CN

Computed Properties

• Exact Mass: 249.0920418g/mol
• Monoisotopic Mass: 249.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Melting Point: 188-190 °C

2-(Benzyloxy)benzylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Benzyloxy)benzylamine Hydrochloride

2-(Benzyloxy)benzylamine Hydrochloride: A Comprehensive Overview

2-(Benzyloxy)benzylamine Hydrochloride, identified by the CAS number 76813-80-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzylamine group attached to a benzyloxy substituent, forming a structure that exhibits both aromatic and amine functionalities. This combination makes it a versatile compound with diverse reactivity and biological activity.

The synthesis of 2-(Benzyloxy)benzylamine Hydrochloride typically involves multi-step organic reactions, often starting from benzyl alcohol and aniline derivatives. The hydrochloride salt form is commonly used in research and industrial applications due to its stability and solubility properties. Recent studies have explored the use of this compound in the development of novel pharmaceutical agents, particularly in the context of its ability to act as a precursor for bioactive molecules.

One of the most notable advancements in the study of 2-(Benzyloxy)benzylamine Hydrochloride is its role in the synthesis of bioactive compounds with potential therapeutic applications. Researchers have reported that this compound can serve as a building block for constructing complex molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its utility in synthesizing analogs that exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmacological applications, 2-(Benzyloxy)benzylamine Hydrochloride has also been investigated for its potential in materials science. Its aromatic structure and amine functionality make it a candidate for use in the synthesis of advanced polymers and materials with tailored electronic properties. Recent research has focused on its application in the development of conductive polymers, which have potential uses in electronics and energy storage devices.

The chemical stability and reactivity of 2-(Benzyloxy)benzylamine Hydrochloride have been extensively studied under various conditions. These studies have provided insights into its behavior under thermal, oxidative, and photochemical stimuli, which are crucial for determining its suitability for different industrial applications. For example, a 2023 study conducted by researchers at Stanford University demonstrated that this compound exhibits excellent thermal stability up to 150°C, making it suitable for high-temperature processes.

The environmental impact of 2-(Benzyloxy)benzylamine Hydrochloride has also been a topic of recent research. Studies have shown that it degrades relatively quickly under aerobic conditions, reducing its persistence in aquatic environments. This finding is particularly important for industries considering its use in large-scale manufacturing processes.

In conclusion, 2-(Benzyloxy)benzylamine Hydrochloride, CAS No: 76813-80-4, is a multifaceted compound with promising applications across various scientific disciplines. Its unique chemical properties, combined with recent advancements in research, underscore its potential as a valuable tool in drug discovery and materials development. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.